Cas no 2098094-23-4 (4-Ethynylfuro[3,2-c]pyridine)

• Product Name: 4-Ethynylfuro[3,2-c]pyridine
• CAS No: 2098094-23-4
• MF: C₉H₅NO
• MW: 143.1421
• CID: 5354619
• Update Time: 2025-07-02

4-Ethynylfuro[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine, 4-ethynyl-
• 4-Ethynylfuro[3,2-c]pyridine

• Inchi： 1S/C9H5NO/c1-2-8-7-4-6-11-9(7)3-5-10-8/h1,3-6H
• InChI Key： FYPJZHLHQGOCJX-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C2C(C#C[H])=NC([H])=C([H])C1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Additional information on 4-Ethynylfuro[3,2-c]pyridine

Introduction to 4-Ethynylfuro[3,2-c]pyridine (CAS No. 2098094-23-4)

4-Ethynylfuro[3,2-c]pyridine, identified by its Chemical Abstracts Service (CAS) number 2098094-23-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused pyridine-furan derivatives, a scaffold that has been extensively explored for its potential biological activities. The presence of an ethynyl group at the 4-position of the fused ring system introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The furo[3,2-c]pyridine core is particularly intriguing due to its ability to mimic the binding pockets of various biological targets, including enzymes and receptors. This structural feature has been leveraged in the design of novel therapeutic agents targeting a wide range of diseases. Recent advancements in computational chemistry and molecular modeling have further highlighted the versatility of this scaffold, enabling researchers to predict and optimize its interactions with biological systems.

In the realm of drug discovery, 4-Ethynylfuro[3,2-c]pyridine has been employed as a key building block in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing compounds that modulate kinases and other signaling proteins involved in cancer progression. The ethynyl functionality allows for facile conjugation with other pharmacophores through cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in medicinal chemistry to construct biaryl structures.

One of the most compelling aspects of 4-Ethynylfuro[3,2-c]pyridine is its potential as a precursor for next-generation antiviral and antibacterial agents. The fused heterocyclic system provides a rigid framework that can be fine-tuned to achieve optimal binding affinity and selectivity. Moreover, the ethynyl group serves as a handle for further functionalization, enabling the introduction of pharmacologically relevant substituents. This flexibility has been exploited in recent studies aimed at identifying novel compounds with enhanced efficacy against drug-resistant pathogens.

The synthesis of 4-Ethynylfuro[3,2-c]pyridine typically involves multi-step organic transformations, starting from readily available precursors. A common approach involves the cyclization of appropriately substituted furans with pyridine derivatives followed by functionalization at the 4-position. The use of palladium catalysts in cross-coupling reactions has been particularly effective in achieving high yields and regioselectivity. These synthetic strategies highlight the compound's accessibility and its suitability for large-scale production.

From a mechanistic standpoint, 4-Ethynylfuro[3,2-c]pyridine exhibits interesting electronic properties due to the conjugation between the pyridine and furan rings. This conjugation system can influence both photophysical and redox properties, making it attractive for applications beyond traditional pharmaceuticals. For example, derivatives of this compound have been investigated as potential candidates in photodynamic therapy and other light-based therapeutic modalities.

The growing body of research on 4-Ethynylfuro[3,2-c]pyridine underscores its significance as a versatile scaffold in medicinal chemistry. By leveraging its unique structural features, researchers continue to uncover new applications for this compound and its derivatives. As computational methods improve and synthetic techniques evolve, the potential for discovering novel therapeutics based on this scaffold is expected to expand further.

In conclusion, 4-Ethynylfuro[3,2-c]pyridine (CAS No. 2098094-23-4) represents a promising area of investigation in drug discovery and chemical biology. Its combination of structural complexity and synthetic accessibility makes it an invaluable tool for developing innovative therapeutic strategies. As our understanding of biological systems grows more sophisticated, compounds like this will continue to play a pivotal role in advancing healthcare solutions.